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For Researchers, Scientists, and Drug Development Professionals

Abstract
Amidoflumet, a trifluoromethanesulfonanilide miticide developed by Sumitomo Chemical, is a

potent agent against various house dust mites. Registered in Japan in 2004, this compound,

with the CAS number 84466-05-7, exhibits high lethal efficacy, particularly against predatory

cheyletid mites which are often injurious to humans. While its precise mechanism of action

remains to be elucidated, its rapid activity and favorable safety profile in mammals make it a

significant compound in the field of environmental health. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, biological activity, and

toxicological profile of Amidoflumet, based on available scientific literature.

Physicochemical Properties
Amidoflumet is a pale yellow to white crystalline powder. It is characterized by its poor

solubility in water and good solubility in polar organic solvents. The compound's properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₇ClF₃NO₄S

Molecular Weight 317.67 g/mol

Appearance
Pale yellow to white crystalline

powder

Melting Point 81 - 85 °C

Vapor Pressure
1.51 × 10⁻¹ Pa (Gas saturation

method)

pKa (Acid Dissociation

Constant)
~3.8

Octanol-Water Partition

Coefficient (LogP)
4.13 (pH 1, 24°C)

2.13 (pH 5, 24°C)

-0.28 (pH 9, 24°C)

Solubility Water: Poorly soluble

Polar Solvents (N,N-

dimethylformamide,

acetonitrile, methanol): Easily

dissolved

Stability
Stable for 36 months at 25°C

and 60% relative humidity.

Synthesis
The synthesis of Amidoflumet involves the reaction of methyl 2-amino-5-chlorobenzoate with

trifluoromethanesulfonic anhydride in the presence of triethylamine in a chloroform solvent at

room temperature.
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Methyl 2-amino-5-chlorobenzoate

AmidoflumetTrifluoromethanesulfonic
anhydride

Triethylamine, Chloroform
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Synthesis of Amidoflumet.

Experimental Protocol: General Synthesis
While a detailed, step-by-step protocol for laboratory replication is not publicly available, the

general synthesis method is described as follows:

Starting Material: The synthesis begins with methyl 2-amino-5-chlorobenzoate.

Reaction: This starting material is reacted with trifluoromethanesulfonic anhydride.

Solvent and Base: The reaction is carried out in chloroform as the solvent, with triethylamine

serving as a base.

Conditions: The reaction proceeds at room temperature.

Biological Activity and Mechanism of Action
Miticidal Efficacy
Amidoflumet demonstrates high lethal activity against a broad spectrum of house dust mites,

including the American house dust mite (Dermatophagoides farinae), mold mites (Tyrophagus

putrescentiae), and notably, predatory cheyletid mites (Chelacaropsis moorei), which have

been historically difficult to control. The compound is fast-acting, causing cessation of all mite
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activity within minutes of exposure. Furthermore, it exhibits no repellency, which is a desirable

characteristic for a miticide.

Mite Species Efficacy Reference

Dermatophagoides farinae High lethal activity

Tyrophagus putrescentiae High lethal activity

Chelacaropsis moorei High lethal efficacy

Mechanism of Action
The precise molecular mechanism of action for Amidoflumet is currently unknown. It is

classified as a trifluoromethanesulfonanilide insecticide with an unconfirmed mode of action.

General Pharmacological Effects in Mammals
In studies involving rats, guinea pigs, rabbits, and dogs, Amidoflumet was observed to induce

several general pharmacological effects. These include decreases in spontaneous movement,

muscle tone, and contact avoidance. Effects on the central nervous system included decreased

motor activity, prolonged sleeping time, and hypothermia. It is important to note that these

observations in mammals do not elucidate the miticidal mechanism of action but are relevant

for the overall toxicological profile.

Experimental Protocols for Efficacy Testing
The efficacy of Amidoflumet against house dust mites has been evaluated using several

methods. While highly detailed protocols are proprietary, the general methodologies are

described below.

Filter Paper Contact Method
This method is utilized to assess the direct contact toxicity and speed of action of

Amidoflumet.
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Prepare Amidoflumet solution

Impregnate filter paper with
 a prescribed amount of Amidoflumet

Release house dust mites
onto the treated filter paper

Observe and record mite
mortality and behavior over time

Determine lethal activity
and speed of action

Click to download full resolution via product page

Workflow for the Filter Paper Contact Method.

Sheet Preparation Method
This method simulates a practical use case where the miticide is applied to a sheet placed

under carpets or tatami mats.

Preparation: A sheet of kraft paper is treated with a specific concentration of Amidoflumet.

Setup: The treated sheet is placed under a piece of carpet.

Introduction of Mites: American house dust mites are released onto the carpet.

Evaluation: The change in the mite population is monitored over several weeks to determine

the inhibitory rate of reproduction. For example, a treatment of 500 mg of Amidoflumet per
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square meter resulted in a 98.5% inhibitory rate of reproduction after one week and 100%

after three and six weeks.

Toxicology and Safety Profile
Amidoflumet exhibits a favorable safety profile in mammals.

Endpoint Result Species Reference

Acute Oral Toxicity

(LD₅₀)

> 500 mg/kg to <

2,000 mg/kg
Rat

Acute Dermal Toxicity

(LD₅₀)
> 2000 mg/kg Rat

Acute Inhalation

Toxicity (LC₅₀)
> 5440 mg/m³ Rat

Skin Irritation Slightly irritating Rabbit

Eye Irritation Slightly irritating Rabbit

Skin Sensitization No potential Guinea pig

Genotoxicity (Ames

test, Chromosomal

aberration test,

Micronucleus test)

Negative

Salmonella

typhimurium, E. coli,

Chinese hamster lung

cells, Mouse bone

marrow

Fish Toxicity (LC₅₀, 48

hours)
6.0 mg/L

Carp (Cyprinus

carpio)

In subacute and chronic toxicity studies in animals, effects were observed on the liver, water

and electrolyte metabolism, bone marrow, and red blood cells. These effects were found to be

reversible upon cessation of treatment.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1277874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amidoflumet is a highly effective and fast-acting miticide with a particular advantage in

controlling notoriously resilient cheyletid mites. Its physicochemical properties are well-

characterized, and it demonstrates good stability. While its exact mechanism of action remains

an area for future research, its toxicological profile indicates a good safety margin for

mammals. The information presented in this technical guide provides a solid foundation for

researchers and scientists working with or developing related compounds. Further investigation

into its molecular target in mites could open new avenues for the development of novel and

selective acaricides.

To cite this document: BenchChem. [Amidoflumet (CAS No. 84466-05-7): A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277874#amidoflumet-cas-number-84466-05-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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